2-Pyrimidinol, 4-amino-5-methyl- (9CI)
2-Pyrimidinol, 4-amino-5-methyl- (9CI)
5-Methylcytosine is a methylated form of the nucleobase cytosine occurring predominantly in cytosine-phosphate-guanine (CpG) islands that are produced by DNA methyltransferases and may regulate gene expression. Like cytosine, the DNA sequence containing 5-methylcytosine (5-mC) is able to be replicated without error and 5-mC can pair with guanine in double stranded DNA. However, DNA sequences containing a high local concentration of 5-mC may be less transcriptionally active than areas with higher ratios of unmodified cytosine.
5-Methylcytosine belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. 5-Methylcytosine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-methylcytosine is primarily located in the cytoplasm. 5-Methylcytosine can be biosynthesized from cytosine. Outside of the human body, 5-methylcytosine can be found in tea. This makes 5-methylcytosine a potential biomarker for the consumption of this food product.
5-methylcytosine is a pyrimidine that is a derivative of cytosine, having a methyl group at the 5-position. It has a role as a human metabolite. It is a member of pyrimidines and a methylcytosine. It derives from a cytosine.
5-Methylcytosine belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. 5-Methylcytosine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-methylcytosine is primarily located in the cytoplasm. 5-Methylcytosine can be biosynthesized from cytosine. Outside of the human body, 5-methylcytosine can be found in tea. This makes 5-methylcytosine a potential biomarker for the consumption of this food product.
5-methylcytosine is a pyrimidine that is a derivative of cytosine, having a methyl group at the 5-position. It has a role as a human metabolite. It is a member of pyrimidines and a methylcytosine. It derives from a cytosine.
Brand Name:
Vulcanchem
CAS No.:
130170-01-3
VCID:
VC0146107
InChI:
InChI=1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)
SMILES:
CC1=C(NC(=O)N=C1)N
Molecular Formula:
C5H7N3O
Molecular Weight:
125.13 g/mol
2-Pyrimidinol, 4-amino-5-methyl- (9CI)
CAS No.: 130170-01-3
Main Products
VCID: VC0146107
Molecular Formula: C5H7N3O
Molecular Weight: 125.13 g/mol
| CAS No. | 130170-01-3 |
|---|---|
| Product Name | 2-Pyrimidinol, 4-amino-5-methyl- (9CI) |
| Molecular Formula | C5H7N3O |
| Molecular Weight | 125.13 g/mol |
| IUPAC Name | 6-amino-5-methyl-1H-pyrimidin-2-one |
| Standard InChI | InChI=1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9) |
| Standard InChIKey | LRSASMSXMSNRBT-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CN=C(N=C1N)O |
| SMILES | CC1=C(NC(=O)N=C1)N |
| Canonical SMILES | CC1=C(NC(=O)N=C1)N |
| Melting Point | 270°C |
| Physical Description | Solid |
| Description | 5-Methylcytosine is a methylated form of the nucleobase cytosine occurring predominantly in cytosine-phosphate-guanine (CpG) islands that are produced by DNA methyltransferases and may regulate gene expression. Like cytosine, the DNA sequence containing 5-methylcytosine (5-mC) is able to be replicated without error and 5-mC can pair with guanine in double stranded DNA. However, DNA sequences containing a high local concentration of 5-mC may be less transcriptionally active than areas with higher ratios of unmodified cytosine. 5-Methylcytosine belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. 5-Methylcytosine exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-methylcytosine is primarily located in the cytoplasm. 5-Methylcytosine can be biosynthesized from cytosine. Outside of the human body, 5-methylcytosine can be found in tea. This makes 5-methylcytosine a potential biomarker for the consumption of this food product. 5-methylcytosine is a pyrimidine that is a derivative of cytosine, having a methyl group at the 5-position. It has a role as a human metabolite. It is a member of pyrimidines and a methylcytosine. It derives from a cytosine. |
| Related CAS | 58366-64-6 (mono-hydrochloride) |
| Solubility | 0.28 M 34.5 mg/mL |
| Synonyms | 5 Methylcytosine 5 Methylcytosine Monohydrochloride 5-Methylcytosine 5-Methylcytosine Monohydrochloride Monohydrochloride, 5-Methylcytosine |
| PubChem Compound | 65040 |
| Last Modified | Nov 11 2021 |
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